Cas no 2229494-32-8 (methyl 5-(2-aminoethoxy)-2-hydroxybenzoate)

• Product Name: methyl 5-(2-aminoethoxy)-2-hydroxybenzoate
• CAS No: 2229494-32-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6479078
• PubChem ID: 165781088
• Update Time: 2025-06-14

methyl 5-(2-aminoethoxy)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminoethoxy)-2-hydroxybenzoate
• EN300-1796707
• 2229494-32-8

• Inchi： 1S/C10H13NO4/c1-14-10(13)8-6-7(15-5-4-11)2-3-9(8)12/h2-3,6,12H,4-5,11H2,1H3
• InChI Key： MDAQQCONWQVOCK-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 5-(2-aminoethoxy)-2-hydroxybenzoate

Recent Advances in the Study of Methyl 5-(2-aminoethoxy)-2-hydroxybenzoate (CAS: 2229494-32-8)

Methyl 5-(2-aminoethoxy)-2-hydroxybenzoate (CAS: 2229494-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, has been the subject of numerous studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of methyl 5-(2-aminoethoxy)-2-hydroxybenzoate, with particular emphasis on its role as a precursor or intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to enhance the yield and purity of this compound. These efforts have been instrumental in facilitating its use in subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that methyl 5-(2-aminoethoxy)-2-hydroxybenzoate exhibits promising anti-inflammatory and antioxidant activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported that this compound significantly reduced oxidative stress markers in a murine model of chronic inflammation. The study attributed these effects to the compound's ability to scavenge free radicals and modulate key inflammatory pathways, such as the NF-κB signaling cascade.

Another area of interest is the potential application of methyl 5-(2-aminoethoxy)-2-hydroxybenzoate in cancer therapy. Preliminary findings suggest that this compound may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. A recent preprint article highlighted its synergistic effects when combined with conventional chemotherapeutic agents, raising the possibility of its use in combination therapies. However, further preclinical studies are needed to validate these observations and elucidate the underlying molecular mechanisms.

Despite these promising findings, challenges remain in the development and application of methyl 5-(2-aminoethoxy)-2-hydroxybenzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Researchers are also exploring structural modifications to improve the compound's efficacy and reduce off-target effects.

In conclusion, methyl 5-(2-aminoethoxy)-2-hydroxybenzoate (CAS: 2229494-32-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a promising candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.